RUMBRIN
RUMBRIN
Brand Name:
Vulcanchem
CAS No.:
150206-14-7
VCID:
VC0140401
InChI:
InChI=1S/C20H20ClNO3/c1-14(18-13-19(24-3)15(2)20(23)25-18)9-7-5-4-6-8-10-17-16(21)11-12-22-17/h4-13,22H,1-3H3/b6-4+,7-5+,10-8+,14-9-
SMILES:
CC1=C(C=C(OC1=O)C(=CC=CC=CC=CC2=C(C=CN2)Cl)C)OC
Molecular Formula:
C20H20ClNO3
Molecular Weight:
357.8 g/mol
RUMBRIN
CAS No.: 150206-14-7
Main Products
VCID: VC0140401
Molecular Formula: C20H20ClNO3
Molecular Weight: 357.8 g/mol
| CAS No. | 150206-14-7 |
|---|---|
| Product Name | RUMBRIN |
| Molecular Formula | C20H20ClNO3 |
| Molecular Weight | 357.8 g/mol |
| IUPAC Name | 6-[(2Z,4E,6E,8E)-9-(3-chloro-1H-pyrrol-2-yl)nona-2,4,6,8-tetraen-2-yl]-4-methoxy-3-methylpyran-2-one |
| Standard InChI | InChI=1S/C20H20ClNO3/c1-14(18-13-19(24-3)15(2)20(23)25-18)9-7-5-4-6-8-10-17-16(21)11-12-22-17/h4-13,22H,1-3H3/b6-4+,7-5+,10-8+,14-9- |
| Standard InChIKey | TUFFAFAPFQNIRB-KDZWSXRISA-N |
| Isomeric SMILES | CC1=C(C=C(OC1=O)/C(=C\C=C\C=C\C=C\C2=C(C=CN2)Cl)/C)OC |
| SMILES | CC1=C(C=C(OC1=O)C(=CC=CC=CC=CC2=C(C=CN2)Cl)C)OC |
| Canonical SMILES | CC1=C(C=C(OC1=O)C(=CC=CC=CC=CC2=C(C=CN2)Cl)C)OC |
| Synonyms | 6-(8-(3-chloro-1H-pyrrol-2-yl)-1-methyl-1,3,5,7-octatetraenyl)-4-methoxy-3-methyl-2H-pyran-2-one rumbrin |
| PubChem Compound | 9841704 |
| Last Modified | Nov 12 2021 |
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